5-(4,5-Dimethyl-1H-imidazol-1-YL)thiophene-2-carbaldehyde

• Molecular Formula: C10H10N2OS
• Molecular Weight: 206.27 g/mol
• IUPAC Name: 5-(4,5-dimethylimidazol-1-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C10H10N2OS/c1-7-8(2)12(6-11-7)10-4-3-9(5-13)14-10/h3-6H,1-2H3
• InChI Key: VZMMFTLGBJBOAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=CC=C(S2)C=O)C

Description

5-(4,5-Dimethyl-1H-imidazol-1-YL)thiophene-2-carbaldehyde is a heterocyclic organic compound featuring a thiophene ring substituted at the 5-position with a 4,5-dimethylimidazole group and at the 2-position with a formyl (-CHO) functional group. This structure combines electron-rich (thiophene, imidazole) and electron-withdrawing (aldehyde) moieties, making it a versatile intermediate in medicinal chemistry, materials science, and coordination chemistry. The dimethylimidazole group enhances steric bulk and electron-donating capacity, while the aldehyde group facilitates further functionalization, such as condensation reactions for synthesizing Schiff bases or conjugated polymers .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4,5-Dimethyl-1H-imidazol-1-YL)thiophene-2-carbaldehyde typically involves the formation of the imidazole ring followed by its attachment to the thiophene moiety. One common method involves the cyclization of amido-nitriles to form substituted imidazoles . The reaction conditions are mild and can include a variety of functional groups such as arylhalides and aromatic heterocycles .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthesis likely involves scalable reactions that can be performed under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-(4,5-Dimethyl-1H-imidazol-1-YL)thiophene-2-carbaldehyde can undergo various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The thiophene ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Electrophilic substitution reactions can be facilitated by reagents such as halogens and nitrating agents.

Major Products

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted thiophene derivatives.

Scientific Research Applications

5-(4,5-Dimethyl-1H-imidazol-1-YL)thiophene-2-carbaldehyde has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Medicine: Investigated for its potential use in drug development due to its unique structural properties.

Industry: Used in the synthesis of materials with specific electronic properties, such as organic semiconductors.

Mechanism of Action

The mechanism of action of 5-(4,5-Dimethyl-1H-imidazol-1-YL)thiophene-2-carbaldehyde is not well-documented. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, due to the presence of the imidazole and thiophene rings. These interactions can influence various biochemical pathways and cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s properties and applications can be contextualized by comparing it to analogs with variations in substituents, synthesis routes, and functional groups. Below is a detailed analysis:

Substituent Effects on Electronic and Physical Properties

Compound	Substituents	Key Properties	Yield	Melting Point	Applications	Reference
5-(4,5-Dimethyl-1H-imidazol-1-YL)thiophene-2-carbaldehyde	Thiophene-2-carbaldehyde linked to 4,5-dimethylimidazole	High electron density from imidazole; aldehyde enables conjugation	Not reported	Not reported	Ligand design, pharmaceutical intermediates
5-(4,5-Dibromothiophen-2-yl)thiophene-2-carbaldehyde (3)	Bromine at thiophene 4,5-positions	Electron-withdrawing Br atoms enhance oxidative stability	80%	124–126°C	Precursor for Suzuki couplings (e.g., compounds 6a-c)
5-(4,5-Bis(4-(9H-carbazol-9-yl)phenyl)thiophen-2-yl)thiophene-2-carbaldehyde (6a)	Carbazole-substituted thiophene	Extended π-conjugation; high thermal stability	80%	140–145°C	Organic electronics (OLEDs, semiconductors)
5-(4,5-Bis(4-(diphenylamino)phenyl)thiophen-2-yl)thiophene-2-carbaldehyde (6b)	Diphenylamino substituents	Strong electron-donating groups; lower melting point	85%	75–80°C	Hole-transport materials in photovoltaics

Key Observations :

• Electronic Modulation : Brominated analogs (e.g., compound 3) exhibit reduced electron density compared to the dimethylimidazole derivative, making them less suitable for coordination chemistry but more stable under oxidative conditions .
• Thermal Properties: Bulky substituents like carbazole (6a) increase melting points due to enhanced π-stacking, whereas flexible diphenylamino groups (6b) lower melting points .
• Synthetic Accessibility : Brominated derivatives achieve higher yields (80%) compared to palladium-catalyzed cross-coupled analogs (e.g., 14.6% yield for compound 4 in ), highlighting the challenge of coupling sterically hindered groups .

Reactivity and Functionalization Potential

• Aldehyde Reactivity : The formyl group in 5-(4,5-dimethylimidazol-1-YL)thiophene-2-carbaldehyde allows for condensation with amines to form imines, a critical step in synthesizing photoactive or bioactive compounds. This contrasts with brominated analogs (e.g., compound 3), where the aldehyde is less reactive due to electron-withdrawing Br substituents .
• Coordination Chemistry: The dimethylimidazole group acts as a stronger Lewis base than carbazole or diphenylamino groups, enabling its use as a ligand for transition metals (e.g., Ir³⁺ complexes) .

Biological Activity

5-(4,5-Dimethyl-1H-imidazol-1-YL)thiophene-2-carbaldehyde is a compound of significant interest due to its diverse biological activities. This article explores its synthesis, biological activity, and potential applications in medicinal chemistry, particularly focusing on its anticancer and antimicrobial properties.

Synthesis

The synthesis of 5-(4,5-Dimethyl-1H-imidazol-1-YL)thiophene-2-carbaldehyde typically involves the reaction of thiophene derivatives with imidazole-containing reagents. The methodology often includes various coupling reactions and purification techniques to yield the desired compound with high purity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of 5-(4,5-Dimethyl-1H-imidazol-1-YL)thiophene-2-carbaldehyde. In vitro assays have demonstrated its effectiveness against several cancer cell lines, including:

• A549 (human lung adenocarcinoma) : The compound exhibited cytotoxicity with an IC50 value indicating significant inhibition of cell growth.
• HeLa (cervical cancer) : Similar effects were observed, suggesting a broad spectrum of activity against different cancer types.

The mechanism of action appears to involve apoptosis induction and cell cycle arrest, although further studies are needed to elucidate the precise pathways involved.

Antimicrobial Activity

In addition to its anticancer properties, this compound has shown promising antimicrobial activity against various pathogens. Key findings include:

• Gram-positive bacteria : Effective against strains such as Staphylococcus aureus and Enterococcus faecalis, with minimum inhibitory concentration (MIC) values indicating potent antibacterial effects.
• Fungal pathogens : Exhibited antifungal activity against Candida albicans, suggesting potential applications in treating fungal infections.

The antimicrobial mechanism may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Case Studies

Several case studies have been conducted to assess the biological activity of 5-(4,5-Dimethyl-1H-imidazol-1-YL)thiophene-2-carbaldehyde:

• Study on A549 cells : This study evaluated the cytotoxic effects using MTT assays, comparing the compound's efficacy to standard chemotherapeutics like cisplatin. Results indicated that the compound reduced viability significantly compared to controls.
• Antimicrobial efficacy : A study tested this compound against multidrug-resistant strains of bacteria. Results showed that it inhibited growth effectively, providing a potential alternative for treating resistant infections.

Research Findings Summary

Activity Type	Target Organism/Cell Line	IC50/MIC Values	Mechanism
Anticancer	A549 (lung cancer)	IC50 < 20 µM	Apoptosis induction
Antimicrobial	Staphylococcus aureus	MIC = 32 µg/mL	Cell wall synthesis disruption
Antifungal	Candida albicans	MIC = 16 µg/mL	Metabolic pathway interference